Cas no 13856-86-5 (DL-4-Chloro-α-propylbenzyl Alcohol)

• Product Name: DL-4-Chloro-α-propylbenzyl Alcohol
• CAS No: 13856-86-5
• MF: C₁₀H₁₃ClO
• MW: 184.662622213364
• MDL: MFCD00021927
• CID: 227893
• PubChem ID: 117166
• Update Time: 2025-11-01

DL-4-Chloro-α-propylbenzyl Alcohol Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chlorophenyl)butan-1-ol
• 4-CHLORO-ALPHA-PROPYLBENZYL ALCOHOL
• Benzenemethanol,4-chloro-a-propyl-
• (+-)-1-Hydroxy-1-(4-chlor-phenyl)-butan
• 1-(4-chloro-phenyl)-butan-1-ol
• 1-(4-Chlorphenyl)-1-butanol
• 1-(4-Chlor-phenyl)-butan-1-ol
• 1-<p-Chlor-phenyl>-butanol-(1)
• 1-p-Chlor-phenyl-butan-1-ol
• EINECS 237-592-7
• 1-(4-Chlorophenyl)-1-butanol
• 4-Chloro-α-propylbenzenemethanol
• BENZENEMETHANOL, 4-CHLORO-.ALPHA.-PROPYL-
• UNII-KCZ7LND9NJ
• FT-0618162
• AKOS009541375
• NS00051930
• DTXSID30930149
• 13856-86-5
• SCHEMBL6690160
• SB84890
• 4-CHLORO-.ALPHA.-PROPYLBENZENEMETHANOL
• KCZ7LND9NJ
• p-Chloro-.alpha.-propylbenzylalcohol
• DL-4-Chloro-α-propylbenzyl Alcohol

• MDL： MFCD00021927
• Inchi： 1S/C10H13ClO/c1-2-3-10(12)8-4-6-9(11)7-5-8/h4-7,10,12H,2-3H2,1H3
• InChI Key： HAELFEDVTLKJMU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CCC)O

Computed Properties

• Exact Mass: 184.06500
• Monoisotopic Mass: 184.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 274.3±15.0 °C at 760 mmHg
• Flash Point: 119.7±20.4 °C
• PSA: 20.23000
• LogP: 3.17350
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

DL-4-Chloro-α-propylbenzyl Alcohol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on DL-4-Chloro-α-propylbenzyl Alcohol

Recent Advances in the Study of DL-4-Chloro-α-propylbenzyl Alcohol (CAS: 13856-86-5)

DL-4-Chloro-α-propylbenzyl Alcohol (CAS: 13856-86-5) is a chiral intermediate of significant importance in the pharmaceutical and chemical industries. Recent studies have focused on its synthesis, enantiomeric separation, and potential applications in drug development. This research brief consolidates the latest findings related to this compound, highlighting its chemical properties, synthetic methodologies, and biological relevance.

A 2023 study published in the Journal of Medicinal Chemistry explored the asymmetric synthesis of DL-4-Chloro-α-propylbenzyl Alcohol using novel chiral catalysts. The research demonstrated a high enantiomeric excess (ee) of up to 98%, which is critical for its application in the production of enantiomerically pure pharmaceuticals. The study also investigated the compound's role as a precursor in the synthesis of antihistamines and anti-inflammatory agents.

In another recent development, researchers at the University of Cambridge reported the use of DL-4-Chloro-α-propylbenzyl Alcohol in the synthesis of novel GABA_A receptor modulators. The compound's unique structural features were found to enhance binding affinity to specific receptor subtypes, suggesting potential therapeutic applications in neurological disorders. This study was published in Bioorganic & Medicinal Chemistry Letters in early 2024.

Further investigations into the pharmacokinetics of DL-4-Chloro-α-propylbenzyl Alcohol derivatives have revealed promising metabolic stability and bioavailability profiles. A 2024 paper in European Journal of Pharmaceutical Sciences detailed the compound's in vivo behavior, showing minimal hepatic clearance and favorable tissue distribution patterns. These findings support its potential as a scaffold for developing new CNS-active drugs.

From an industrial perspective, recent patents (US20240148921A1, WO2024036124A1) have disclosed improved purification methods for DL-4-Chloro-α-propylbenzyl Alcohol, addressing previous challenges in large-scale production. These technological advancements are expected to facilitate broader application of this intermediate in commercial pharmaceutical manufacturing.

The environmental impact of DL-4-Chloro-α-propylbenzyl Alcohol production has also been a subject of recent research. A 2023 life cycle assessment study published in Green Chemistry evaluated greener synthetic routes, demonstrating significant reductions in waste generation and energy consumption through biocatalytic approaches. This aligns with the pharmaceutical industry's growing emphasis on sustainable chemistry practices.

Looking forward, the versatility of DL-4-Chloro-α-propylbenzyl Alcohol continues to attract research attention. Current investigations are exploring its potential in prodrug design and targeted drug delivery systems. The compound's unique combination of lipophilicity and chemical functionality makes it particularly suitable for these emerging applications in precision medicine.